N-[1-(3,5-difluorophenyl)sulfonylpiperidin-4-yl]-4-methyl-1,3-thiazol-2-amine

• IUPAC Name: N-[1-(3,5-difluorophenyl)sulfonylpiperidin-4-yl]-4-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H17F2N3O2S2/c1-10-9-23-15(18-10)19-13-2-4-20(5-3-13)24(21,22)14-7-11(16)6-12(17)8-14/h6-9,13H,2-5H2,1H3,(H,18,19)
• InChI Key: ILKQYFNEDBEKNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC2CCN(CC2)S(=O)(=O)C3=CC(=CC(=C3)F)F
• Molecular Formula: C15H17F2N3O2S2
• Molecular Weight: 373.4 g/mol

Description

N-[1-(3,5-difluorophenyl)sulfonylpiperidin-4-yl]-4-methyl-1,3-thiazol-2-amine is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a piperidine ring, a thiazole ring, and a difluorophenyl group, which contribute to its distinctive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3,5-difluorophenyl)sulfonylpiperidin-4-yl]-4-methyl-1,3-thiazol-2-amine typically involves multiple steps, including the formation of the piperidine ring, the introduction of the difluorophenyl group, and the construction of the thiazole ring. Common synthetic routes may involve:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Difluorophenyl Group: This step often involves the use of difluorobenzene derivatives and sulfonylation reactions.

Construction of the Thiazole Ring: This can be accomplished through cyclization reactions involving thioamides and α-haloketones.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

N-[1-(3,5-difluorophenyl)sulfonylpiperidin-4-yl]-4-methyl-1,3-thiazol-2-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can modify the functional groups, such as reducing sulfonyl groups to thiols.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, particularly at the difluorophenyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

N-[1-(3,5-difluorophenyl)sulfonylpiperidin-4-yl]-4-methyl-1,3-thiazol-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research explores its potential as a therapeutic agent due to its unique chemical structure.

Industry: It is used in the development of new materials and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of N-[1-(3,5-difluorophenyl)sulfonylpiperidin-4-yl]-4-methyl-1,3-thiazol-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Indole Derivatives: These compounds share some structural similarities and are known for their diverse biological activities.

Triazole Derivatives: These compounds also exhibit a wide range of pharmacological properties.

Thiazole Derivatives: Similar to N-[1-(3,5-difluorophenyl)sulfonylpiperidin-4-yl]-4-methyl-1,3-thiazol-2-amine, thiazole derivatives have various biological activities.

Uniqueness

N-[1-(3,5-difluorophenyl)sulfonylpiperidin-4-yl]-4-methyl-1,3-thiazol-2-amine is unique due to its combination of a piperidine ring, a thiazole ring, and a difluorophenyl group. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for research and industrial applications.